Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate

• Molecular Formula: C23H20FNO3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: methyl 4-[2-(3-fluoro-4-phenylphenyl)propanoylamino]benzoate
• InChI: InChI=1S/C23H20FNO3/c1-15(22(26)25-19-11-8-17(9-12-19)23(27)28-2)18-10-13-20(21(24)14-18)16-6-4-3-5-7-16/h3-15H,1-2H3,(H,25,26)
• InChI Key: WEZGMVVHTMLSPB-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate, also known as FABP4 inhibitor, is a chemical compound used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate involves the inhibition of Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate, which leads to a reduction in the uptake and transport of fatty acids in adipocytes and macrophages. This, in turn, reduces inflammation and improves insulin sensitivity, making it a potential therapeutic agent for the treatment of metabolic disorders.
Biochemical and Physiological Effects:
Studies have shown that Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate has several biochemical and physiological effects, such as reducing adipocyte differentiation, improving glucose tolerance, and decreasing serum triglyceride levels. It also reduces inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate in lab experiments is its specificity and potency as a Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate inhibitor. However, its limitations include its solubility and stability issues, which can affect its efficacy in vivo.

Future Directions

Future research on Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate should focus on improving its solubility and stability to increase its efficacy in vivo. It can also be explored for its potential therapeutic applications in other diseases, such as cancer and neurodegenerative disorders. Moreover, its mechanism of action can be further elucidated to identify new targets for drug development.
Conclusion:
In conclusion, Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate is a promising chemical compound with potential therapeutic applications in various diseases. Its specificity and potency as a Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate inhibitor make it a valuable tool for scientific research. However, its solubility and stability issues need to be addressed for its successful translation into clinical applications. Future research on this compound can lead to the development of novel therapies for the treatment of metabolic disorders and other diseases.

Synthesis Methods

The synthesis of Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate involves a multi-step process that includes the reaction of 4-aminobenzoic acid with 2-fluoro-4-bromobiphenyl, followed by the addition of 2-(2-oxo-2-phenylethyl)propanoic acid and methyl chloroformate. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate has been extensively studied for its potential therapeutic applications in various diseases, such as obesity, diabetes, and cardiovascular diseases. It acts as a potent inhibitor of the fatty acid-binding protein 4 (Methyl 4-{[2-(2-fluoro[1,1'-biphenyl]-4-yl)propanoyl]amino}benzoate), which plays a crucial role in the regulation of lipid metabolism and inflammation.